Cas no 56772-27-1 (1,2,3-Cyclopentanetriol)

1,2,3-Cyclopentanetriol structure
1,2,3-Cyclopentanetriol structure
Product Name:1,2,3-Cyclopentanetriol
CAS No:56772-27-1
MF:C5H10O3
MW:118.131102085114
CID:386383
PubChem ID:92530
Update Time:2025-04-19

1,2,3-Cyclopentanetriol Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Cyclopentanetriol
    • cyclopentane-1,2,3-triol
    • 56772-27-1
    • SCHEMBL1964660
    • DTXSID90972222
    • MVHTVXFDPMHZNE-UHFFFAOYSA-N
    • Inchi: 1S/C5H10O3/c6-3-1-2-4(7)5(3)8/h3-8H,1-2H2
    • InChI Key: MVHTVXFDPMHZNE-UHFFFAOYSA-N
    • SMILES: OC1C(CCC1O)O

Computed Properties

  • Exact Mass: 118.063
  • Monoisotopic Mass: 118.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 73.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 60.7Ų

Experimental Properties

  • Density: 1.482
  • Boiling Point: 206.6°C at 760 mmHg
  • Flash Point: 96.3°C
  • Refractive Index: 1.615
  • PSA: 60.69
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